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Compound of Interest

Compound Name: Anticancer agent 130

Cat. No.: B12388967 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Anticancer Agent 130 is a potent and selective small molecule inhibitor of the

PI3K/AKT/mTOR signaling pathway, a critical cascade that is frequently hyperactivated in a

wide range of human cancers.[1][2][3] Dysregulation of this pathway promotes tumor cell

proliferation, survival, and resistance to therapy.[1][4] These application notes provide detailed

protocols for in vivo efficacy studies of Anticancer Agent 130 in mouse xenograft models,

including recommended dosage, administration, and experimental design.

Mechanism of Action
Anticancer Agent 130 selectively targets the downstream kinase mTOR, a central regulator of

cell growth and proliferation. By inhibiting mTOR, Anticancer Agent 130 blocks the

phosphorylation of its key substrates, leading to cell cycle arrest and apoptosis in cancer cells

with a constitutively active PI3K/AKT/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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